Cas no 95331-76-3 (2-Bromo-N-isobutylacetamide)

• Product Name: 2-Bromo-N-isobutylacetamide
• CAS No: 95331-76-3
• MF: C₆H₁₂BrNO
• MW: 194.069581031799
• CID: 1078037
• PubChem ID: 246263
• Update Time: 2025-04-20

2-Bromo-N-isobutylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-isobutylacetamide
• 2-bromo-N-(2-methylpropyl)acetamide
• 2-bromo-N-isobutylacetamide(SALTDATA: FREE)
• bromo-acetic acid isobutylamide
• isobutyl bromoacetamide
• N-isobutyl 2-bromoacetamide
• N-isobutyl-2-bromoethanamide
• DTXSID50289085
• AKOS005173368
• 95331-76-3
• E85569
• FT-0683419
• SCHEMBL12221862
• NSC-58947
• BS-36364
• NSC58947
• Acetamide, 2-bromo-N-(2-methylpropyl)-
• ALBB-011966

• MDL： MFCD10686559
• Inchi： 1S/C6H12BrNO/c1-5(2)4-8-6(9)3-7/h5H,3-4H2,1-2H3,(H,8,9)
• InChI Key： CYAVQYCNDWTSGQ-UHFFFAOYSA-N
• SMILES： BrCC(NCC(C)C)=O

Computed Properties

• Exact Mass: 193.01000
• Monoisotopic Mass: 193.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 1.54440

2-Bromo-N-isobutylacetamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides